Cas no 1214172-96-9 (2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1214172-96-9
• MF: C₁₀H₉F₂NO₂S
• MW: 245.24576830864
• MDL: MFCD11639651
• CID: 5240795
• PubChem ID: 43312561
• Update Time: 2026-03-08

2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• (4R)-2-(2,5-Difluorophenyl)thiazolidine-4-carboxylic acid
• 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylicacid
• 4-Thiazolidinecarboxylic acid, 2-(2,5-difluorophenyl)-

• MDL： MFCD11639651
• Inchi： 1S/C10H9F2NO2S/c11-5-1-2-7(12)6(3-5)9-13-8(4-16-9)10(14)15/h1-3,8-9,13H,4H2,(H,14,15)
• InChI Key： MYTWAZGPELUBSV-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC1C1C=C(C=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: -0.6
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid

2-(2,5-Difluorophenyl)-1,3-thiazolidine-4-carboxylic Acid: A Comprehensive Overview

2-(2,5-Difluorophenyl)-1,3-thiazolidine-4-carboxylic acid is a compound with the CAS number 1214172-96-9, representing a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure features a thiazolidine ring fused with a carboxylic acid group and a 2,5-difluorophenyl substituent, making it a promising candidate for various therapeutic interventions.

The synthesis of 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid involves advanced organic chemistry techniques, including multi-component reactions and ring-closing strategies. Recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Researchers have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a valuable lead for developing treatments for chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid has shown promise in anticancer research. Preclinical studies indicate that this compound can induce apoptosis in various cancer cell lines by targeting mitochondrial pathways and modulating Bcl-2 family proteins. Its ability to selectively target cancer cells while sparing normal cells underscores its potential as a novel chemotherapeutic agent.

The pharmacokinetic profile of 1214172-96-9 has also been investigated in recent studies. Findings suggest that the compound exhibits favorable absorption and bioavailability when administered orally, which is crucial for its potential use as an oral medication. Furthermore, its metabolic stability and low toxicity profiles make it an attractive candidate for further preclinical and clinical evaluations.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid to various therapeutic targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes involved in inflammation and cancer progression, providing insights into its mechanism of action. These findings have paved the way for the design of more potent analogs with enhanced efficacy and reduced side effects.

In conclusion, 2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1214172-96-9) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for developing innovative therapies for inflammatory diseases and cancer. Ongoing research continues to explore its full potential, ensuring that this compound remains at the forefront of drug discovery efforts.